ethyl 5-{[(2-methylphenoxy)acetyl]amino}-1-phenyl-1H-pyrazole-4-carboxylate

• IUPAC Name: ethyl 5-[[2-(2-methylphenoxy)acetyl]amino]-1-phenylpyrazole-4-carboxylate
• InChI: InChI=1S/C21H21N3O4/c1-3-27-21(26)17-13-22-24(16-10-5-4-6-11-16)20(17)23-19(25)14-28-18-12-8-7-9-15(18)2/h4-13H,3,14H2,1-2H3,(H,23,25)
• InChI Key: ADDFSPWFLBHPJQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(N=C1)C2=CC=CC=C2)NC(=O)COC3=CC=CC=C3C
• Molecular Formula: C21H21N3O4
• Molecular Weight: 379.4 g/mol

Description

Ethyl 5-{[(2-methylphenoxy)acetyl]amino}-1-phenyl-1H-pyrazole-4-carboxylate is a heterocyclic compound. It is a part of the 5-amino-pyrazoles class, which are potent reagents in organic and medicinal synthesis. These compounds are used for the construction of diverse heterocyclic or fused heterocyclic scaffolds.

Synthesis Analysis

The synthesis of such compounds often involves the use of acetyl chloride, benzoxyl chloride, benzyl chloride, or heteroaryl chloride in CH2Cl2 or THF, added slowly to the reaction mixture at 0 °C under N2, without any catalyst.

Molecular Structure Analysis

The molecular structure of similar compounds has been studied. For instance, the crystal structure of ethyl 5-amino-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylate, a related compound, has been determined. The structure is monoclinic, with a = 16.146 (5) Å, b = 14.653 (4) Å, c = 14.621 (4) Å, β = 106.052 (8)°.

Chemical Reactions Analysis

5-Amino-pyrazoles are versatile synthetic building blocks in the synthesis of remarkable organic molecules with an emphasis on versatile functionalities. They are used in a wide variety of approaches including conventional reactions, one-pot multi-component reactions, cyclocondensation, cascade/tandem protocols, and coupling reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. For example, ethyl pyrazole-4-carboxylate is a white to pale yellow crystalline powder.

Safety and Hazards

While specific safety and hazard information for this compound is not available, similar compounds such as ethyl 5-amino-1-methyl-1H-pyrazole-4-carboxylate have hazard statements including H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation).